4-(Fluoromethyl)pyrimidin-2-amine
Description
4-(Fluoromethyl)pyrimidin-2-amine is a pyrimidine derivative characterized by a fluoromethyl (-CH2F) substituent at the 4-position and an amine group at the 2-position. This compound is of significant interest in medicinal chemistry due to the fluorine atom's ability to modulate electronic properties, enhance metabolic stability, and influence binding interactions with biological targets. Synthetic routes for analogs often employ cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce diverse substituents .
Properties
Molecular Formula |
C5H6FN3 |
|---|---|
Molecular Weight |
127.12 g/mol |
IUPAC Name |
4-(fluoromethyl)pyrimidin-2-amine |
InChI |
InChI=1S/C5H6FN3/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2,(H2,7,8,9) |
InChI Key |
WQLQJKZBUVMNFA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=C(N=C1CF)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
The following sections compare 4-(fluoromethyl)pyrimidin-2-amine with structurally related pyrimidin-2-amine derivatives, focusing on substituent effects, physicochemical properties, and biological relevance.
Fluorinated Substituents
4-(4-Fluorophenyl)-6-methylpyrimidin-2-amine
- Structure : Features a 4-fluorophenyl group at the 4-position and a methyl group at the 6-position.
- Applications : Fluorophenyl derivatives are often explored in kinase inhibition (e.g., CDK4/6) due to enhanced hydrophobic interactions .
4-[4-(Difluoromethoxy)phenyl]pyrimidin-2-amine
Bulky and Heterocyclic Substituents
4-(4-tert-Butylphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
- Structure : Incorporates a tert-butylphenyl group (bulky hydrophobic substituent) and a thiophene ring.
- Key Differences : The tert-butyl group enhances lipophilicity, which may improve membrane permeability but reduce solubility. The thiophene ring contributes to π-π interactions in heterocyclic targets.
- Data : Molecular weight: 309.43; Purity: 95% .
4-(Naphthalen-1-yloxy)-N-(p-fluorophenyl)pyrimidin-2-amine
- Structure : Features a naphthyloxy group and a p-fluorophenylamine substituent.
- Physical Properties : Melting point data available in DECHEMA .
Imidazole-2-Amino Pyrimidines
- Examples: 4-[4-(Dimethylamino)phenyl]-6-(1H-imidazol-1-yl)pyrimidin-2-amine 4-(1H-imidazol-1-yl)-6-(4-methylphenyl)pyrimidin-2-amine
- Key Differences : The imidazole ring introduces hydrogen-bonding capability, often exploited in anticancer agents targeting kinase domains .
4,6-Bis(4-chlorophenyl)-N-arylpyrimidin-2-amine Derivatives
Electronic and Steric Modifications
2-(4-(Trifluoromethyl)phenyl)pyrimidin-4-amine
- Structure : Substituted with a trifluoromethyl (-CF3) group.
- Key Differences : The strong electron-withdrawing -CF3 group increases metabolic stability but may reduce solubility compared to -CH2F.
- Data : Molecular formula: C11H8F3N3; CAS: 1215072-94-8 .
4-(3-(Fluoromethyl)phenyl)-6-((triisopropylsilyl)ethynyl)pyrimidin-2-amine
Comparative Data Tables
Table 1: Physicochemical Properties of Selected Pyrimidin-2-amine Derivatives
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